2-Fluoro-3-hydroxy-4-methoxybenzaldehyde
Overview
Description
2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is a fluorinated aromatic aldehyde . It has a molecular weight of 170.14 . The IUPAC name for this compound is 2-fluoro-3-hydroxy-4-methoxybenzaldehyde .
Molecular Structure Analysis
The InChI code for 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is1S/C8H7FO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is a solid substance . It should be stored at a temperature between 2-8°C . The exact boiling point, melting point, and density are not provided in the available resources.Scientific Research Applications
Organic Synthesis
2-Fluoro-3-hydroxy-4-methoxybenzaldehyde: is a versatile building block in organic synthesis. Its unique substitution pattern allows for the creation of complex molecules through selective reactions at the aldehyde, hydroxy, or methoxy groups. It is particularly useful in synthesizing heterocyclic compounds that have potential pharmacological activities .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for the synthesis of various drug candidates. Its fluoro and methoxy groups are often retained in the final drug structure, imparting crucial properties such as metabolic stability and improved binding affinity to biological targets .
Material Science
The compound’s aldehyde group can react with amines to form Schiff bases, which are integral to designing novel organic frameworks. These frameworks find applications in gas storage, catalysis, and as sensors in material science .
Analytical Chemistry
2-Fluoro-3-hydroxy-4-methoxybenzaldehyde: can be used to develop new analytical reagents. By reacting with specific analytes, it forms distinctive derivatives that can be detected and quantified using chromatographic or spectroscopic methods .
Agricultural Chemistry
This compound has potential applications in agricultural chemistry for the synthesis of herbicides and pesticides. The presence of the fluorine atom can enhance the biological activity of these agrochemicals .
Flavor and Fragrance Industry
The hydroxy and methoxy groups contribute to the compound’s ability to act as an intermediate in the synthesis of flavor and fragrance agents. These groups can undergo various chemical transformations to produce compounds with desirable olfactory properties .
Photographic Chemicals
In the field of photography, 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde can be used to synthesize chemicals that are sensitive to light. These chemicals are essential in developing photographic films and papers .
Environmental Science
The compound’s reactivity towards nucleophiles makes it a candidate for developing reagents that can detect or neutralize environmental pollutants. It could be used to create sensors or scavengers for harmful substances in the environment .
Safety And Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
2-fluoro-3-hydroxy-4-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQWGNIURZTZLNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80344595 |
Source
|
| Record name | 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80344595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-hydroxy-4-methoxybenzaldehyde | |
CAS RN |
79418-73-8 |
Source
|
| Record name | 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=79418-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80344595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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